N-{[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine hydrochloride

Specification

• CAS No.: 1185017-46-2
• Molecular Formula: C7H14ClN3O2
• Molecular Weight: 207.66 g/mol
• IUPAC Name: N-[[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine;hydrochloride
• Standard InChI: InChI=1S/C7H13N3O2.ClH/c1-3-8-4-7-9-6(5-11-2)10-12-7;/h8H,3-5H2,1-2H3;1H
• Standard InChI Key: SMPQGAUCXROLMW-UHFFFAOYSA-N
• SMILES: CCNCC1=NC(=NO1)COC.Cl
• Canonical SMILES: CCNCC1=NC(=NO1)COC.Cl

Introduction

Chemical Identity and Structure

N-{[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine hydrochloride is precisely identified through various chemical identifiers and structural representations essential for its characterization in research settings.

Basic Identification Parameters

The compound can be uniquely identified through several standardized chemical identifiers that enable its recognition across chemical databases and research literature:

Parameter	Information
CAS Number	1185017-46-2
Molecular Formula	C7H14ClN3O2
Molecular Weight	207.66 g/mol
IUPAC Name	N-[[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine;hydrochloride
MDL Number	MFCD12026791
PubChem Compound ID	46736905

These identifiers provide unambiguous recognition of the compound in various chemical databases and literature, facilitating research and information retrieval.

Structural Representations

The chemical structure of this compound can be represented through various chemical notation systems that provide insights into its molecular arrangement and bonding:

Notation System	Representation
Standard InChI	InChI=1S/C7H13N3O2.ClH/c1-3-8-4-7-9-6(5-11-2)10-12-7;/h8H,3-5H2,1-2H3;1H
Standard InChIKey	SMPQGAUCXROLMW-UHFFFAOYSA-N
SMILES	CCNCC1=NC(=NO1)COC.Cl
Canonical SMILES	CCNCC1=NC(=NO1)COC.Cl

These structural representations are valuable for computational chemistry, database searching, and structure-based analyses.

Structural Characteristics and Features

The structural composition of N-{[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine hydrochloride defines its chemical properties and potential reactivity patterns.

Core Structure Analysis

The compound features a 1,2,4-oxadiazole heterocyclic core, which is a five-membered ring containing three heteroatoms: one oxygen and two nitrogen atoms arranged in a specific pattern. This core structure contributes significantly to its chemical behavior and potential biological activities.

Key structural components include:

• A 1,2,4-oxadiazole ring as the central structural element

• A methoxymethyl (CH₃OCH₂-) group at position 3 of the oxadiazole ring

• A methylethanamine group connected at position 5 via a methylene bridge

• The compound exists as a hydrochloride salt, affecting its solubility and stability properties

The positioning of these functional groups around the oxadiazole core influences the compound's chemical reactivity, stability, and potential interaction with biological targets.

Property	Description
Physical State	Likely a crystalline solid at standard conditions
Solubility	Expected to be soluble in polar solvents (water, alcohols) due to its hydrochloride salt form
Stability	Generally stable under normal laboratory storage conditions
Hazard Classification	Classified as an irritant

These properties influence handling procedures, storage requirements, and experimental applications of the compound in research settings.

Oxadiazole Compounds: Context and Significance

Understanding the broader context of oxadiazole chemistry provides valuable insights into the potential significance of N-{[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine hydrochloride.

Oxadiazole Class Overview

Oxadiazoles represent an important class of five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The 1,2,4-oxadiazole subclass, to which our compound belongs, has been extensively studied in medicinal chemistry and drug development research.

The general structure of 1,2,4-oxadiazoles provides a scaffold that can be modified with various substituents to yield compounds with diverse chemical and biological properties. These modifications can significantly influence the compound's interaction with biological targets, making oxadiazoles versatile structures in pharmaceutical research.

Supplier	Package Sizes	Restrictions	Reference
VWR (Matrix Scientific)	Not specified	Restricted; requires approved shipping accounts	036192-500MG / 101840-866EA
CymitQuimica	1g, 5g	Intended for laboratory use only	Ref. 10-F359495
Vulcan Chemical	Not specified	For research use only	VC2816573

This information highlights the specialized nature of the compound's distribution and its restricted availability.

Regulatory Status and Usage Restrictions

Several important regulatory considerations apply to this compound:

• Research-only designation, explicitly prohibiting human or veterinary applications

• Restricted purchasing requirements necessitating approved shipping accounts

• Classification as an irritant, requiring appropriate handling protocols

• Laboratory-use-only designation across all suppliers

These restrictions reflect the compound's status as a specialized research chemical rather than a consumer or therapeutic product.

Hazard Type	Recommended Precautions
Skin Contact	Wear appropriate protective gloves
Eye Protection	Use safety glasses with side shields
Respiratory	Handle in well-ventilated areas or fume hoods
General	Avoid contact with skin, eyes, and clothing
Storage	Store in tightly closed containers in a cool, dry place

These safety measures are essential for minimizing exposure risks and ensuring safe handling in laboratory settings.

Future Research Directions

The limited available research specifically addressing N-{[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}ethanamine hydrochloride suggests several promising directions for future investigations.

Biological Activity Screening

Comprehensive screening of this compound for various biological activities would provide valuable insights into its potential applications:

• Antimicrobial and antifungal testing

• Enzyme inhibition assays, particularly targeting kinases

• Anti-inflammatory activity evaluation

• Cytotoxicity studies against various cell lines

• Neurological pathway interactions

Such screening would establish a foundation for more targeted investigations based on identified activities.

Structure Optimization Studies

If initial biological activity is identified, structure optimization studies could explore how modifications to various functional groups affect activity:

• Variations in the substituents at the 3-position of the oxadiazole ring

• Modifications to the amine functionality

• Introduction of additional functional groups to enhance specific activities

• Investigation of different salt forms to optimize solubility and stability

These structure-activity relationships could guide the development of more potent or selective analogs with enhanced properties for specific applications.